Cas no 85684-68-0 (Benzonitrile, 4-[(3-oxo-1(3H)-isobenzofuranylidene)methyl]-)

• Product Name: Benzonitrile, 4-[(3-oxo-1(3H)-isobenzofuranylidene)methyl]-
• CAS No: 85684-68-0
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• CID: 663762
• Update Time: 2024-01-31

Benzonitrile, 4-[(3-oxo-1(3H)-isobenzofuranylidene)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-oxo-1(3H)-isobenzofuranylidene)methyl]-
• 4-[(3-oxo-2-benzofuran-1-ylidene)methyl]benzonitrile

• Inchi： 1S/C16H9NO2/c17-10-12-7-5-11(6-8-12)9-15-13-3-1-2-4-14(13)16(18)19-15/h1-9H
• InChI Key： AXXORHJRXOGISQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C=C2C3=C(C=CC=C3)C(=O)O2)C=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 453.9±45.0 °C(Predicted)